Cas no 498548-09-7 (3-PYRROLIDIN-3-YLPYRIDINE)

• Product Name: 3-PYRROLIDIN-3-YLPYRIDINE
• CAS No: 498548-09-7
• Molecular Formula: C₉H₁₂N₂
• Molecular Weight: 148.20500
• CID: 932877
• PubChem ID: 3613651

3-PYRROLIDIN-3-YLPYRIDINE Properties

Names and Identifiers

• 3-PYRROLIDIN-3-YLPYRIDINE
• EN300-69088
• CS-0200205
• 3-pyrrolidin-3-yl-pyridine
• Pyridine, 3-(3-pyrrolidinyl)-, (+)- (9CI)
• 3-pyrrolidine-3-yl pyridine
• 3-(3-pyrrolidinyl)-pyridine
• J-510970
• 150281-46-2
• AKOS009158456
• 498548-09-7
• A827881
• 3-(3-pyrrolidinyl) pyridine
• MFCD01862540
• 498548-11-1
• TS-01949
• JNZDYUPZUHCHFK-UHFFFAOYSA-N
• 3-(pyrrolidin-3-yl)pyridine
• (+)-3-(Pyrrolidin-3-yl)pyridine
• Pyridine, 3-(3-pyrrolidinyl)-
• Pyridine,3-(3-pyrrolidinyl)-, (+)-
• AR1448
• A884176
• 3-(3-pyrrolidinyl)pyridine
• DTXSID80933903
• (4-Pyrrolidin-3-Yl)pyridine
• SB33786
• SCHEMBL717702
• DB-011099
• F2148-0158

• InChIKey： JNZDYUPZUHCHFK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2/c1-2-8(6-10-4-1)9-3-5-11-7-9/h1-2,4,6,9,11H,3,5,7H2
• SMILES： C1CNCC1C2=CN=CC=C2

Computed Properties

• Exact Mass: 148.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.1
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• LogP: 1.48730
• PSA: 24.92000
• Refractive Index: 1.536
• Boiling Point: 267 ºC
• Flash Point: 116 ºC
• Density: 1.042